Cas no 958612-97-0 (N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide)

• Product Name: N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide
• CAS No: 958612-97-0
• MF: C₂₂H₂₄FN₃O₂S
• MW: 413.508267402649
• CID: 5811949
• PubChem ID: 3243845
• Update Time: 2025-06-23

N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-N-(2-(4-fluorophenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)adamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[2-(4-fluorophenyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• SMR000021809
• AKOS024583966
• F0561-0266
• SR-01000547082
• HMS2350L03
• N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
• N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
• CHEMBL1335245
• N-[2-(4-fluorophenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
• MLS000086305
• 958612-97-0
• (1s,3s)-N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)adamantane-1-carboxamide
• Oprea1_849701
• CCG-26341
• EU-0054502
• SR-01000547082-1
• N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide

• Inchi： 1S/C22H24FN3O2S/c23-16-1-3-17(4-2-16)26-20(18-11-29(28)12-19(18)25-26)24-21(27)22-8-13-5-14(9-22)7-15(6-13)10-22/h1-4,13-15H,5-12H2,(H,24,27)
• InChI Key： RUBOCEUAIRZIOA-UHFFFAOYSA-N
• SMILES： C12(C(NC3N(C4=CC=C(F)C=C4)N=C4CS(=O)CC4=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 413.15732635g/mol
• Monoisotopic Mass: 413.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 683.6±55.0 °C(Predicted)
• pka: 13.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-yladamantane-1-carboxamide

Introduction to N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide (CAS No. 958612-97-0)

N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide (CAS No. 958612-97-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this compound, particularly the presence of a fluorinated phenyl group and a thienopyrazole moiety, contribute to its high biological activity and selectivity.

The fluorinated phenyl group in the structure of N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide plays a crucial role in enhancing the compound's pharmacological properties. Fluorine atoms are known to increase the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and therapeutic efficacy. Recent studies have shown that the presence of fluorine can also modulate the binding affinity of drugs to their target proteins, making this compound a promising candidate for drug development.

The thienopyrazole moiety is another key structural feature of N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide. Thienopyrazoles are known for their ability to interact with various biological targets, including enzymes and receptors. This versatility makes them valuable scaffolds in the design of new drugs. For instance, thienopyrazoles have been extensively studied for their anti-inflammatory and anti-cancer properties. The 5λ⁴-thieno[3,4-c]pyrazol ring system in this compound is particularly noteworthy for its potential to enhance these biological activities.

The adamantane moiety in N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide adds rigidity and conformational stability to the molecule. Adamantane is a highly stable cycloalkane that has been used in various pharmaceutical applications due to its ability to improve the pharmacokinetic properties of drugs. The presence of an adamantane scaffold can enhance the oral bioavailability and reduce the toxicity of drug candidates.

In terms of its biological activity, N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide has shown promising results in preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have selective cytotoxic activity against various cancer cell lines, suggesting its potential as an anti-cancer agent.

The mechanism of action of N-2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yladamantane-1-carboxamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the inhibition of specific enzymes involved in inflammation and cancer progression. For example, it may inhibit cyclooxygenase (COX) enzymes or modulate signaling pathways such as NF-kB or MAPK. Further research is needed to elucidate the exact mechanisms by which this compound exerts its biological effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(4-fluorophenyl)-5-o xo - 2 H , 4 H , 6 H - 5 λ < sup > 4 sup > - th ieno [ 3 , 4 - c ] py raz ol - 3 - yladam ant ane - 1 - car box amide in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, N - 2 -( 4 - fluor ophen yl ) - 5 - ox o - 2 H , 4 H , 6 H - 5 λ < sup > 4 sup > - th ieno [ 3 , 4 - c ] py raz ol - 3 - yladam ant ane - 1 - car box amide (CAS No . 958612 -97 -0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development as a potential therapeutic agent for inflammatory and cancer-related diseases.